Cas no 6074-04-0 (1-(3,4-dichlorophenyl)-3-[5-(phenoxymethyl)-1,3,4-thiadiazol-2-yl]urea)

• Product Name: 1-(3,4-dichlorophenyl)-3-[5-(phenoxymethyl)-1,3,4-thiadiazol-2-yl]urea
• CAS No: 6074-04-0
• MF: C₁₆H₁₂Cl₂N₄O₂S
• MW: 395.26307964325
• CID: 1621105
• PubChem ID: 1934530
• Update Time: 2025-04-21

1-(3,4-dichlorophenyl)-3-[5-(phenoxymethyl)-1,3,4-thiadiazol-2-yl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-[5-(phenoxymethyl)-1,3,4-thiadiazol-2-yl]urea
• Urea, N-(3,4-dichlorophenyl)-N'-[5-(phenoxymethyl)-1,3,4-thiadiazol-2-yl]-
• AKOS005608552
• SMSF0013297
• 6074-04-0
• DTXSID30365674
• BIM-0010391.P001
• CB13345
• Oprea1_275457
• CBMicro_010380
• STK828338

• Inchi： 1S/C16H12Cl2N4O2S/c17-12-7-6-10(8-13(12)18)19-15(23)20-16-22-21-14(25-16)9-24-11-4-2-1-3-5-11/h1-8H,9H2,(H2,19,20,22,23)
• InChI Key： RABYNGJDWNSQEL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(NC1=NN=C(COC2C=CC=CC=2)S1)=O)Cl

Computed Properties

• Exact Mass: 394.00606
• Monoisotopic Mass: 394.005802
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 4

Experimental Properties

• Density: 1.553
• Refractive Index: 1.721
• PSA: 76.14